Cas no 1514991-72-0 (1-(3-fluoro-2-hydroxyphenyl)cyclopentane-1-carboxylic acid)

1-(3-Fluoro-2-hydroxyphenyl)cyclopentane-1-carboxylic acid is a fluorinated aromatic carboxylic acid derivative featuring a cyclopentane ring fused to a hydroxyl-substituted phenyl group. The presence of both fluorine and hydroxyl groups enhances its potential as a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The fluorine atom improves metabolic stability and binding affinity, while the carboxylic acid functionality allows for further derivatization. Its structural rigidity, conferred by the cyclopentane ring, may contribute to selective interactions in target applications. This compound is of interest in medicinal chemistry for designing bioactive molecules due to its balanced polarity and potential for hydrogen bonding.

1-(3-fluoro-2-hydroxyphenyl)cyclopentane-1-carboxylic acid structure

1514991-72-0 structure

Product Name:1-(3-fluoro-2-hydroxyphenyl)cyclopentane-1-carboxylic acid

CAS No:1514991-72-0

MF:C₁₂H₁₃FO₃

MW:224.228227376938

CID:6196756

PubChem ID:82617666

Update Time:2025-08-05

1-(3-fluoro-2-hydroxyphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3-fluoro-2-hydroxyphenyl)cyclopentane-1-carboxylic acid
- EN300-1801430
- 1514991-72-0
- Inchi： 1S/C12H13FO3/c13-9-5-3-4-8(10(9)14)12(11(15)16)6-1-2-7-12/h3-5,14H,1-2,6-7H2,(H,15,16)
- InChI Key： ZXIRDCLXTIUDIL-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1O)C1(C(=O)O)CCCC1

Computed Properties

Exact Mass: 224.08487243g/mol
Monoisotopic Mass: 224.08487243g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 57.5Å²

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Enamine	EN300-1801430-0.05g	1-(3-fluoro-2-hydroxyphenyl)cyclopentane-1-carboxylic acid	1514991-72-0	0.05g	$780.0	2023-09-19
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Enamine	EN300-1801430-1g	1-(3-fluoro-2-hydroxyphenyl)cyclopentane-1-carboxylic acid	1514991-72-0	1g	$928.0	2023-09-19
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